Cas no 2223048-39-1 (4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester)

• Product Name: 4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester
• CAS No: 2223048-39-1
• MF: C₁₆H₂₀BNO₃S
• MW: 317.210903167725
• CID: 5143611
• Update Time: 2025-08-05

4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester
• Thiazole, 4-(3-methoxyphenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C16H20BNO3S/c1-15(2)16(3,4)21-17(20-15)14-13(18-10-22-14)11-7-6-8-12(9-11)19-5/h6-10H,1-5H3
• InChI Key： JOBJLQHOCWHDFS-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=C(C2=CC=CC(OC)=C2)N=C1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 456.0±35.0 °C(Predicted)
• pka: 2.18±0.50(Predicted)

Additional information on 4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester

Introduction to 4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester (CAS No. 2223048-39-1)

The compound 4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester (CAS No. 2223048-39-1) represents a significant advancement in the realm of pharmaceutical and chemical research. This boronic acid derivative, featuring a thiazole core and a 3-methoxyphenyl substituent, has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of a boronic acid pinacol ester moiety enhances its reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.

Recent studies have highlighted the potential of this compound as a building block in the development of novel therapeutic agents. The thiazole scaffold is well-documented for its biological activity, often found in antimicrobial, antifungal, and anti-inflammatory drugs. The integration of the 3-methoxyphenyl group introduces additional electronic and steric properties, which can modulate the compound's interaction with biological targets. This synergy between the thiazole and methoxyphenyl groups has opened new avenues for drug discovery, particularly in addressing multifaceted diseases.

In the context of modern pharmaceutical research, the utility of 4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester extends beyond simple intermediates. Its boronic ester functionality allows for efficient coupling with aryl halides or triflates via palladium-catalyzed reactions, enabling the construction of diverse molecular architectures. This capability is particularly valuable in fragment-based drug design, where rapid assembly of pharmacophores is essential for identifying lead compounds.

One of the most compelling aspects of this compound is its role in developing targeted therapies. The 3-methoxyphenyl group can be engineered to interact with specific protein receptors or enzymes, while the thiazole core provides a structural framework that enhances binding affinity. Such features are critical for designing drugs that exhibit high selectivity and low toxicity. Preliminary computational studies suggest that modifications to the methoxyphenyl substituent can fine-tune pharmacokinetic properties, potentially improving drug delivery and efficacy.

The synthesis of 4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester involves multi-step organic transformations, starting from readily available precursors. The introduction of the boronic ester group is typically achieved through lithiation followed by quenching with a pinacol derivative, a strategy that has been optimized for high yields and purity. Advances in catalytic systems have further refined this process, reducing reaction times and minimizing byproduct formation. These improvements are crucial for scaling up production while maintaining cost-effectiveness.

The compound's relevance is underscored by its application in cutting-edge research areas such as photodynamic therapy and nanomedicine. The thiazole moiety can be functionalized to absorb light at specific wavelengths, making it suitable for photodynamic activation when paired with photosensitizers. Additionally, its boronic ester functionality allows for conjugation with nanoparticles or polymers, facilitating targeted drug delivery systems that enhance therapeutic outcomes.

In conclusion, 4-(3-Methoxyphenyl)thiazole-5-boronic acid pinacol ester (CAS No. 2223048-39-1) stands as a cornerstone in contemporary chemical synthesis and pharmaceutical innovation. Its unique structural features enable diverse applications across multiple disciplines, from drug development to advanced materials science. As research continues to uncover new methodologies and targets, this compound is poised to play an increasingly pivotal role in shaping the future of medicine and chemistry.